Cas no 300852-00-0 (N-(3-methylphenyl)-4-(4-nitrophenyl)-1,3-thiazol-2-amine)

• Product Name: N-(3-methylphenyl)-4-(4-nitrophenyl)-1,3-thiazol-2-amine
• CAS No: 300852-00-0
• MF: C₁₆H₁₃N₃O₂S
• MW: 311.358321905136
• CID: 3105987
• PubChem ID: 716485
• Update Time: 2025-04-21

N-(3-methylphenyl)-4-(4-nitrophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• [4-(4-Nitro-phenyl)-thiazol-2-yl]-m-tolyl-amine
• N-(3-methylphenyl)-4-(4-nitrophenyl)-1,3-thiazol-2-amine
• AKOS001067811
• SR-01000473903-1
• Oprea1_372153
• Oprea1_459131
• EU-0042794
• NCGC00282522-01
• G34232
• CBDivE_007114
• CS-0220274
• EN300-06239
• F0856-0285
• 4-(4-nitrophenyl)-N-(m-tolyl)thiazol-2-amine
• Oprea1_208797
• 300852-00-0
• AB01287653-01
• SR-01000473903
• 4-{4-nitrophenyl}-2-(3-toluidino)-1,3-thiazole
• AF-399/34136002

• Inchi： 1S/C16H13N3O2S/c1-11-3-2-4-13(9-11)17-16-18-15(10-22-16)12-5-7-14(8-6-12)19(20)21/h2-10H,1H3,(H,17,18)
• InChI Key： UHNKITHQUBXBJC-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)[N+](=O)[O-])N=C1NC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 311.07284784Da
• Monoisotopic Mass: 311.07284784Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 99Ų